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Compound of Interest

Compound Name: Ethyl 3,4-dimethylpent-2-enoate

Cat. No.: B2990617

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of Ethyl 3,4-
dimethylpent-2-enoate, a valuable intermediate in organic synthesis. This document collates
available data on its chemical and physical properties, spectroscopic characteristics, and a
detailed experimental protocol for its synthesis.

Core Properties and Data

Ethyl 3,4-dimethylpent-2-enoate is an unsaturated ester with the chemical formula CoH1602.
It exists as (E) and (Z) stereoisomers. The majority of commercially available information and
published data pertains to the isomeric mixture or does not specify the stereochemistry.

Chemical and Physical Properties

A comprehensive search of available scientific literature and chemical databases did not yield
experimentally determined values for several key physical properties of Ethyl 3,4-
dimethylpent-2-enoate, including its boiling point, melting point, density, and solubility. The
data presented below is a combination of information from various sources.
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Property Value Source
Molecular Formula CoH1602 [1112]
Molecular Weight 156.22 g/mol [1][2]
CAS Number 21016-45-5 ((2)-isomer) [1]
21016-44-4 ((E)-isomer) [2]

Appearance Not specified in literature

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility Data not available

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Ethyl 3,4-
dimethylpent-2-enoate. The following data has been reported in the literature.

Spectrum Type Data Source

5 1.08 (d, J=7 Hz, 6H), 1.30 (t,
J=7 Hz, 3H), 2.15 (d, J=1.5 Hz,
3H), 2.5-3.0 (m, 1H), 4.15 (g,
J=7 Hz, 2H), 5.68 (br s, 1H)

1H NMR (CDCls)

13C NMR Data not available

1720-1715 cm~1 (C=0, ester),

Infrared (IR
(IR) 1650-1640 cm~1 (C=C)

Mass Spectrometry (MS) m/z: 156 (M+), 111, 83, 69, 41 [2]

Experimental Protocols
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The following section details a common experimental procedure for the synthesis of Ethyl 3,4-
dimethylpent-2-enoate.

Synthesis of Ethyl 3,4-dimethylpent-2-enoate

This protocol describes a Horner-Wadsworth-Emmons reaction, a widely used method for the
stereoselective synthesis of alkenes.

Materials:

e Sodium hydride (NaH)

e Triethyl phosphonoacetate

e 3-Methyl-2-butanone

e Anhydrous diethyl ether or THF

o Saturated aqueous ammonium chloride (NH4Cl) solution

¢ Anhydrous magnesium sulfate (MgSOQOa)

o Standard laboratory glassware and apparatus for inert atmosphere reactions
Procedure:

e A solution of triethyl phosphonoacetate in anhydrous diethyl ether is added dropwise to a
stirred suspension of sodium hydride in anhydrous diethyl ether under an inert atmosphere
(e.g., nitrogen or argon) at 0 °C.

e The reaction mixture is stirred at 0 °C for 30 minutes and then at room temperature for an
additional 30 minutes to ensure complete formation of the ylide.

o A solution of 3-methyl-2-butanone in anhydrous diethyl ether is then added dropwise to the
reaction mixture at 0 °C.

e The reaction is allowed to warm to room temperature and stirred for several hours or until
TLC analysis indicates the consumption of the starting material.
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e The reaction is quenched by the slow addition of saturated aqueous ammonium chloride
solution.

e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic extracts are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and the solvent is removed under reduced pressure.

e The crude product is purified by fractional distillation or column chromatography to yield
Ethyl 3,4-dimethylpent-2-enoate.

Visualizations

The following diagrams illustrate key conceptual frameworks related to Ethyl 3,4-
dimethylpent-2-enoate.
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Caption: Synthetic workflow for Ethyl 3,4-dimethylpent-2-enoate.

Safety and Handling
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As specific safety data for Ethyl 3,4-dimethylpent-2-enoate is not readily available, it is
recommended to handle this compound with the standard precautions for laboratory chemicals.
Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a
lab coat. Work in a well-ventilated area or a fume hood. In case of contact with skin or eyes,
rinse immediately with plenty of water. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional scientific guidance. All laboratory work should be
conducted by trained professionals in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cymitquimica.com [cymitquimica.com]

e 2. Ethyl 3,4-dimethylpent-2-enoate | C9H1602 | CID 5370267 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Ethyl 3,4-dimethylpent-2-enoate: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b299061 7#ethyl-3-4-dimethylpent-2-enoate-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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